BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Handling Protocols for
TWS119 TFA

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TWS119 TFA

Cat. No.: B560273

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the handling and disposal of TWS119 TFA (trifluoroacetate), a potent
GSK-3p inhibitor. The trifluoroacetic acid (TFA) counterion is a strong, corrosive acid, which is a
primary driver of the acute handling hazards associated with this compound. TWS119 itself is a

pharmacologically active substance and care should be taken to avoid direct contact and
inhalation.[1]

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment for handling
TWS119 TFA.
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Personal Protective

Specifications and

Body Part .
Equipment Remarks
Nitrile or neoprene gloves are
) ) recommended. Always inspect
Hands Chemical-resistant gloves ] ]
gloves for integrity before use
and change them frequently.[1]
o A face shield is required when
Safety glasses with side ) N
) handling larger quantities or
Eyes/Face shields or goggles, and a face ) o )
) when there is a significant risk
shield )
of splashing.[1]
A flame-retardant lab coat is
Skin/Body Laboratory coat recommended. Ensure it is

fully buttoned.[1]

Respiratory

Fume hood or respirator

A chemical fume hood is
required for handling stock
solutions and any procedures
that may generate aerosols. If
a fume hood is not available, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[1]

Hazard Identification

TWS119 is classified as harmful if swallowed and causes serious eye irritation.[2]

Hazard Statements:

e H302: Harmful if swallowed.[2]

e H319: Causes serious eye irritation.[2]

Precautionary Statements:

e P264: Wash thoroughly after handling.[2]
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P270: Do not eat, drink or smoke when using this product.[2]

P280: Wear eye protection / face protection.[2]

P301+P312: If swallowed: Call a poison center/doctor if you feel unwell.[2]

P330: Rinse mouth.[2]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is mandatory for the safe handling of TWS119
TFA.[1]

1. Preparation and Inspection:

Before handling, ensure that an eyewash station and safety shower are readily accessible
and have been recently tested.[1]

Inspect all PPE for damage or wear and tear. Replace any compromised items immediately.

[1]

Prepare your workspace within a certified chemical fume hood.[1]

. Donning PPE:

Put on your laboratory coat, ensuring it is fully fastened.[1]

Don safety glasses or goggles.[1]

Wash and dry your hands thoroughly before putting on gloves.[1]

If required, don a face shield and respirator.[1]

. Handling TWS119 TFA:

Handle the solid compound and its solutions exclusively within a chemical fume hood to
minimize inhalation exposure.[1]
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» When preparing solutions, slowly add TWS119 TFA to the solvent to avoid splashing.[1]
o Keep all containers of TWS119 TFA tightly sealed when not in use.[1]
4. Doffing PPE:

o Remove gloves first, peeling them off from the cuff to the fingertips to avoid skin contact with
the exterior of the glove.[1]

e Remove your lab coat, folding it inward to contain any potential contamination.[1]
» Remove face shield and eye protection.[1]

e Wash your hands thoroughly with soap and water.[1]

Disposal Plan

All waste materials contaminated with TWS119 TFA must be treated as hazardous waste.[1]

» Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be
collected in a dedicated, clearly labeled hazardous waste container.[1]

e Liquid Waste: Unused solutions containing TWS119 TFA should be collected in a separate,
clearly labeled hazardous waste container. Do not pour down the drain.

Experimental Protocols

Solution Preparation: TWS119 is soluble in DMSO.[3] For in vivo studies, a stock solution can
be prepared in DMSO and then further diluted in a suitable vehicle such as 20% SBE-3-CD in
saline.[4] For example, to prepare a 2.5 mg/mL working solution, 100 pL of a 25.0 mg/mL
DMSO stock solution can be added to 900 yL of 20% SBE-B-CD in saline.[4]

Signaling Pathway and Experimental Workflow

TWS119 is a potent inhibitor of glycogen synthase kinase-3 beta (GSK-3p), a key negative
regulator of the Wnt signaling pathway.[3][5][6] By inhibiting GSK-3[3, TWS119 leads to the
accumulation of 3-catenin, which then translocates to the nucleus to activate target gene
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expression.[3][5] This mechanism is central to its ability to induce neuronal differentiation in
stem cells.[3][5]
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Caption: TWS119 inhibits GSK-3[3, preventing [3-catenin phosphorylation and degradation,
leading to its nuclear translocation and target gene activation.
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Caption: A logical workflow for the safe handling of TWS119 TFA from receipt to disposal.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b560273?utm_src=pdf-body-img
https://www.benchchem.com/product/b560273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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